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Compound of Interest

Compound Name:

(tert-

Butoxycarbonylmethyl)triphenylph

osphonium bromide

Cat. No.: B150948 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling (tert-
Butoxycarbonylmethyl)triphenylphosphonium bromide. Adherence to these procedures is

vital for ensuring laboratory safety and proper experimental conduct.

Chemical Identifier:

Name: (tert-Butoxycarbonylmethyl)triphenylphosphonium bromide

CAS Number: 59159-39-6

Molecular Formula: C₂₄H₂₆BrO₂P

Hazard Identification and Personal Protective Equipment
(PPE)
(tert-Butoxycarbonylmethyl)triphenylphosphonium bromide is classified as a hazardous

substance that can cause skin and serious eye irritation, and may also lead to respiratory
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irritation.[1][2][3] It is imperative to use appropriate personal protective equipment (PPE) to

minimize exposure.

Recommended Personal Protective Equipment:

PPE Category Specification

Eye and Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[4] A face shield may be necessary for

situations with a higher risk of splashing.

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[5][6]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[5][4] A dust mask of type N95 (US)

is recommended.

Safe Handling and Storage Protocols
Proper handling and storage are critical to prevent accidents and maintain the integrity of the

chemical.

Handling Procedures:

Ensure adequate ventilation, especially in confined areas.[5][4] It is recommended to handle

this chemical under a chemical fume hood.[5][4]

Avoid the formation of dust.[2][5][4]

Do not get the substance in the eyes, on the skin, or on clothing.[2][4]

Wash your face, hands, and any exposed skin thoroughly after handling.[2]
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Contaminated work clothing should not be allowed out of the workplace and must be washed

before reuse.[1]

Storage Conditions:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][5]

Store under an inert atmosphere as the substance may be moisture and air-sensitive.[5]

Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is necessary.

First-Aid Measures:

Exposure Route First-Aid Instructions

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[2] If

eye irritation persists, get medical

advice/attention.[1]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[2] If skin irritation

occurs, get medical advice/attention.[1] Take off

contaminated clothing and wash it before reuse.

[1]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[2] If you feel unwell,

call a POISON CENTER or doctor.[2]

Ingestion

Clean your mouth with water and drink plenty of

water afterward.[2] Do NOT induce vomiting.[5]

[7] Seek immediate medical attention.[5]

Spill and Leak Cleanup:

Ensure adequate ventilation and use personal protective equipment.[2]
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Avoid dust formation.[2][5]

Sweep up the material and shovel it into suitable containers for disposal.[2][5]

Disposal Plan
(tert-Butoxycarbonylmethyl)triphenylphosphonium bromide and its container must be

disposed of as hazardous waste.

Disposal Guidelines:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1][2]

Do not empty into drains.[2]

Contaminated packaging should be disposed of in the same manner as the product.[1]

Visual Workflow Guides
The following diagrams illustrate the standard operating procedures for handling (tert-
Butoxycarbonylmethyl)triphenylphosphonium bromide and the appropriate emergency

response.
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Figure 1: Standard Handling Workflow
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Figure 2: Emergency Response Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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